Cas no 2138044-74-1 (3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2138044-74-1
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5926838
• PubChem ID: 165961098
• Update Time: 2025-06-11

3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 3-(2-aminoethyl)-, 1-(1,1-dimethylethyl) ester
• 3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• 2138044-74-1
• EN300-1142706
• 3-(2-aminoethyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(17)14-7-5-12(8-14,4-6-13)9(15)16/h4-8,13H2,1-3H3,(H,15,16)
• InChI Key： VTBMFAISQXASSZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCN)(C(O)=O)C1

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 396.0±27.0 °C(Predicted)
• pka: 4.02±0.20(Predicted)

Additional information on 3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2138044-74-1)

3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2138044-74-1) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a pyrrolidine core with both aminoethyl and tert-butoxycarbonyl (Boc) protective groups, makes it a versatile intermediate for drug discovery and bioconjugation. The compound’s carboxylic acid functionality further enhances its reactivity, enabling applications in targeted therapies and enzyme inhibition studies.

In recent years, the demand for Boc-protected amino acids like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are particularly interested in its potential to improve the stability and bioavailability of peptide-based drugs, a hot topic in the context of personalized medicine and biologics development. The compound’s CAS No. 2138044-74-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the tert-butoxycarbonyl group in this molecule serves as a temporary protective group for amines, a strategy pivotal in multi-step organic synthesis. This feature aligns with the growing interest in green chemistry, as researchers seek efficient, low-waste methods for complex molecule assembly. The compound’s pyrrolidine-3-carboxylic acid scaffold is also notable for its conformational rigidity, which is exploited in designing enzyme inhibitors and receptor modulators.

Another trending application of 3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid lies in proteomics and chemical biology. Its bifunctional nature allows for selective labeling of biomolecules, aiding in mass spectrometry-based protein analysis. This aligns with the rise of AI-driven drug discovery, where high-throughput screening relies on precisely modified building blocks like this compound.

For suppliers and manufacturers, the compound’s CAS registry number (2138044-74-1) is a key identifier in global chemical databases, ensuring traceability and compliance with regulatory standards. Its storage and handling require attention to moisture sensitivity, a common consideration for Boc-protected intermediates. These practical insights are often sought after in industrial forums and procurement platforms.

In summary, 3-(2-aminoethyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid exemplifies the intersection of synthetic utility and biomedical innovation. Its role in advancing peptide therapeutics and structure-activity relationship (SAR) studies ensures its continued prominence in both academic and industrial research landscapes.